3-Iodobenzenesulfonamide
Overview
Description
3-Iodobenzenesulfonamide is a chemical compound with the molecular formula C6H6INO2S . It has an average mass of 283.087 Da and a monoisotopic mass of 282.916382 Da . It is widely used in the field of organic chemistry due to its unique physical and chemical properties.
Molecular Structure Analysis
The molecular structure of this compound consists of a benzene ring substituted with an iodine atom and a sulfonamide group . The compound has a density of 2.0±0.1 g/cm3, a boiling point of 402.4±47.0 °C at 760 mmHg, and a vapor pressure of 0.0±0.9 mmHg at 25°C .Physical and Chemical Properties Analysis
This compound has a molar refractivity of 52.1±0.4 cm3, a polar surface area of 69 Å2, and a polarizability of 20.7±0.5 10-24 cm3 . It also has a surface tension of 57.6±3.0 dyne/cm and a molar volume of 140.5±3.0 cm3 .Scientific Research Applications
Chemical Synthesis and Compound Development : 3-Iodobenzenesulfonamide is utilized in the synthesis of various chemical compounds. For instance, it undergoes photostimulated S(RN)1 reactions with ketone enolates, leading to the creation of 2H-1,2-benzothiazine 1,1-dioxides. This reaction is significant in the field of organic chemistry for developing new compounds (Layman, Greenwood, Downey, & Wolfe, 2005). Additionally, copper-catalyzed amination of 2-iodobenzenesulfonamide has been developed, providing a general and efficient method for producing ortho-aminobenzenesulfonamides (Bahlaouan et al., 2011).
Palladium-Catalyzed Reactions : This compound is also involved in palladium-catalyzed reactions with allenes, which is a method for synthesizing benzosultams. Such reactions are crucial for developing new synthetic pathways in organic chemistry (Reddy & Swamy, 2014).
Development of Platinum Complexes : In the field of inorganic chemistry, this compound reacts with CS2 and KOH to yield potassium N-R-sulfonyldithiocarbimates. These compounds have been used to create new platinum(II) dithiocarbimato complexes, which are characterized by X-ray crystallography, demonstrating their potential in coordination chemistry (Amim et al., 2008).
Organic Sulfides and Alkenes Oxidation : Another application is in the synthesis of oligomeric iodosylbenzene sulfate, a water-soluble hypervalent iodine reagent useful for the oxidation of organic sulfides and alkenes. This process is relevant in the context of organic synthesis and the development of new reagents (Yusubov et al., 2009).
Antitumor and Antibacterial Research : There is also research into the potential antitumor and antibacterial applications of compounds derived from this compound. For instance, certain sulfonamide-focused libraries have been evaluated in cell-based antitumor screens, providing insights into their potential use in cancer treatment (Owa et al., 2002).
Mechanism of Action
Target of Action
3-Iodobenzenesulfonamide, like other sulfonamides, primarily targets the dihydropteroate synthetase enzyme . This enzyme plays a crucial role in the synthesis of folic acid, which is essential for the growth and multiplication of bacteria .
Mode of Action
This compound acts as a competitive inhibitor of the bacterial enzyme dihydropteroate synthetase . This enzyme normally uses para-aminobenzoic acid (PABA) for synthesizing the necessary folic acid . By mimicking the structure of PABA, this compound binds to the enzyme’s active site, preventing PABA from binding and thus inhibiting the synthesis of folic acid .
Biochemical Pathways
The inhibition of folic acid synthesis disrupts the biochemical pathways that rely on this essential compound . Folic acid is crucial for the synthesis of nucleic acids, and its deficiency can lead to impaired DNA synthesis and cell division . This results in the bacteriostatic effect of this compound, limiting the growth and multiplication of bacteria .
Pharmacokinetics
They are readily absorbed orally, and high levels are achieved in pleural, peritoneal, synovial, and ocular fluids .
Result of Action
The primary result of this compound’s action is the inhibition of bacterial growth and multiplication . By disrupting the synthesis of folic acid, an essential compound for bacterial survival, this compound exerts a bacteriostatic effect .
Action Environment
The efficacy and stability of this compound, like other sulfonamides, can be influenced by various environmental factors. For instance, the presence of pus can inhibit their antibacterial action . Additionally, resistance to one sulfonamide often indicates resistance to all, suggesting that the bacterial environment and its history of drug exposure can significantly impact the effectiveness of this compound .
Safety and Hazards
Properties
IUPAC Name |
3-iodobenzenesulfonamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6INO2S/c7-5-2-1-3-6(4-5)11(8,9)10/h1-4H,(H2,8,9,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VDQBCIQHOXPLFI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)I)S(=O)(=O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6INO2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20459197 | |
Record name | 3-iodobenzenesulfonamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20459197 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
283.09 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
50702-39-1 | |
Record name | 3-iodobenzenesulfonamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20459197 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-iodobenzene-1-sulfonamide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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